Cas no 1353946-82-3 (N-[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-N-isopropyl-acetamide)

• Product Name: N-[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-N-isopropyl-acetamide
• CAS No: 1353946-82-3
• MF: C₁₃H₂₇N₃O
• MW: 241.372983217239
• CID: 2163257
• Update Time: 2025-07-02

N-[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-N-isopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-amino-ethyl)-piperidin-3-ylmethyl]-n-isopropyl-acetamide
• N-((1-(2-Aminoethyl)piperidin-3-yl)methyl)-N-isopropylacetamide
• AM92289
• N-[1-(2-aminoethyl)piperidin-3-ylmethyl]-N-isopropylacetamide
• N-[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-N-isopropyl-acetamide

• Inchi： 1S/C13H27N3O/c1-11(2)16(12(3)17)10-13-5-4-7-15(9-13)8-6-14/h11,13H,4-10,14H2,1-3H3
• InChI Key： HBNKUBYHKIAKJG-UHFFFAOYSA-N
• SMILES： O=C(C)N(C(C)C)CC1CN(CCN)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 243
• Topological Polar Surface Area: 49.6

Additional information on N-[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-N-isopropyl-acetamide

Comprehensive Overview of N-[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-N-isopropyl-acetamide (CAS No. 1353946-82-3)

The compound N-[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-N-isopropyl-acetamide (CAS No. 1353946-82-3) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including an amino-ethyl moiety, a piperidine ring, and an isopropyl-acetamide segment. These features make it a subject of interest in pharmaceutical research, particularly in the design of bioactive molecules targeting neurological and metabolic pathways. The presence of both amine and amide functionalities suggests potential applications in drug delivery systems and enzyme modulation.

In recent years, the demand for piperidine derivatives has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by compounds like N-[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-N-isopropyl-acetamide, which exhibit balanced lipophilicity and hydrogen-bonding capacity. These properties are critical for optimizing pharmacokinetic profiles, a topic frequently searched in AI-driven drug discovery platforms. The compound’s CAS No. 1353946-82-3 is often queried in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening workflows.

One of the trending discussions in scientific forums revolves around the role of N-alkylated acetamides in enhancing blood-brain barrier permeability. This aligns with the structural attributes of N-[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-N-isopropyl-acetamide, where the isopropyl group may contribute to improved membrane diffusion. Such insights are valuable for researchers exploring treatments for neurodegenerative diseases, a hot topic in 2024. Additionally, the compound’s amino-ethyl side chain could facilitate interactions with G-protein-coupled receptors (GPCRs), a key focus area in precision medicine.

From a synthetic chemistry perspective, the preparation of N-[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-N-isopropyl-acetamide involves multi-step organic transformations, including reductive amination and acylation. These methods are widely documented in peer-reviewed journals, catering to the growing interest in heterocyclic compound synthesis. The compound’s CAS No. 1353946-82-3 serves as a unique identifier in patent literature, where it is often associated with innovations in small-molecule therapeutics. SEO-optimized searches frequently combine this CAS number with terms like "piperidine-based drug candidates" or "amide derivatives in CNS research".

Environmental and safety profiles of such compounds are also under scrutiny. While N-[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-N-isopropyl-acetamide is not classified as hazardous, its biodegradation pathways are a subject of ecological chemistry studies. This aligns with the broader industry shift toward green chemistry principles, a frequently searched term in academic and industrial circles. Analytical techniques like LC-MS and NMR are typically employed to characterize this compound, ensuring compliance with regulatory standards.

In conclusion, N-[1-(2-Amino-ethyl)-piperidin-3-ylmethyl]-N-isopropyl-acetamide (CAS No. 1353946-82-3) represents a compelling case study in modern drug development. Its structural complexity and functional diversity make it a valuable scaffold for addressing unmet medical needs. As AI and machine learning continue to revolutionize molecular design, compounds like this will remain at the forefront of innovative therapeutic solutions.